5-Methylbenzo[D]oxazole-2-carboxylic acid

• IUPAC Name: 5-methyl-1,3-benzoxazole-2-carboxylic acid
• InChI: InChI=1S/C9H7NO3/c1-5-2-3-7-6(4-5)10-8(13-7)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key: XAQPBOKLRYZEMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C(=O)O
• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• CAS No.: 49559-66-2

Description

5-Methylbenzo[D]oxazole-2-carboxylic acid is a chemical compound with the molecular formula C9H7NO3. It is a bicyclic planar molecule and is a resourceful and important member of the heteroarenes.

Synthesis Analysis

The synthesis of benzoxazoles, including this compound, has been extensively studied. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bicyclic planar molecule. The InChI Key for this compound is XAQPBOKLRYZEMF-UHFFFAOYSA-N.

Chemical Reactions Analysis

Benzoxazole, including this compound, has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Physical and Chemical Properties Analysis

The physicochemical properties of this compound include a molecular weight of 177.16. It has a high GI absorption and is BBB permeant. Its Log Po/w (iLOGP) is 1.5.

Mechanism of Action

While the specific mechanism of action for 5-Methylbenzo[D]oxazole-2-carboxylic acid is not mentioned in the search results, benzoxazole derivatives have been found to exhibit several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

Safety and Hazards

The safety information for 5-Methylbenzo[D]oxazole-2-carboxylic acid includes a signal word of warning. The hazard statements include H302, H312, and H332.

Future Directions

Benzoxazole, including 5-Methylbenzo[D]oxazole-2-carboxylic acid, has been extensively used as a starting material for different mechanistic approaches in drug discovery. This suggests that it will continue to be a subject of interest in future research, particularly in the development of new drugs.